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Compound of Interest

Compound Name: Erigeside C

Cat. No.: B172521

Get Quote

For researchers and professionals in the drug development industry, ensuring the safe handling

and disposal of chemical compounds is a cornerstone of laboratory safety and environmental

responsibility. This document provides a comprehensive guide to the proper disposal

procedures for Erigeside C, a naturally occurring iridoid glycoside. While specific disposal

instructions for Erigeside C are not readily available, the following procedures are based on

established best practices for the disposal of chemical waste in a laboratory environment.

Adherence to these guidelines, in conjunction with institutional and local regulations, is

paramount for maintaining a safe research environment.

Essential Safety and Handling Data
A summary of key information for Erigeside C is provided below. It is important to note that

detailed toxicity and environmental hazard data for this compound are not extensively

documented. Therefore, it should be handled with the care accorded to all research chemicals

of unknown toxicity.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b172521#bc-rfq
https://www.benchchem.com/product/b172521/docs?utm_src=pdf-body#navigating-the-safe-disposal-of-erigeside-c-in-a-laboratory-setting
https://www.benchchem.com/product/b172521/docs?utm_src=pdf-body#navigating-the-safe-disposal-of-erigeside-c-in-a-laboratory-setting
https://www.benchchem.com/product/b172521/docs?utm_src=pdf-body#navigating-the-safe-disposal-of-erigeside-c-in-a-laboratory-setting
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b172521?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 112667-09-1 [1]

Molecular Formula C₁₅H₂₀O₁₀ [2]

Molecular Weight 360.31 g/mol [2]

Storage Temperature

Not specified; general

guidance for similar

compounds suggests cool and

dry storage.

Flammability

Not classified as flammable or

combustible based on

available data.

Toxicity

Acute toxicity and

carcinogenicity data are not

available for Erigeside C.[3] It

should be handled as a

potentially hazardous

substance.

Procedural Framework for Disposal
The proper disposal of Erigeside C waste involves a systematic approach to ensure the safety

of laboratory personnel and compliance with environmental regulations. This process

encompasses the use of appropriate personal protective equipment, correct waste segregation,

secure containment, and proper labeling, culminating in disposal through a certified hazardous

waste program.

Step 1: Personal Protective Equipment (PPE)

Before handling Erigeside C for disposal, it is crucial to be outfitted with the appropriate PPE

to minimize exposure risks. This includes:

Safety glasses or goggles
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Chemical-resistant gloves (e.g., nitrile)

A laboratory coat

If there is a risk of generating dust from solid Erigeside C, respiratory protection should also be

utilized.

Step 2: Waste Segregation and Collection

To prevent unintended chemical reactions and ensure compliant disposal, waste must be

carefully segregated.

Solid Waste: Unused or expired solid Erigeside C should be collected in a designated,

sealed container suitable for chemical waste.

Liquid Waste: Solutions containing Erigeside C must not be poured down the drain.[4] They

should be collected in a dedicated, leak-proof container that is compatible with the solvent

used.

Contaminated Materials: Items such as gloves, weighing papers, pipette tips, and paper

towels that have come into contact with Erigeside C are to be treated as chemical waste.

These materials should be collected in a sealed plastic bag or another appropriate container.

Step 3: Containerization and Labeling

Proper containment and labeling are critical for the safe storage and subsequent disposal of

chemical waste.

Select containers that are in good condition, leak-proof, and compatible with the waste they

will hold.[5] For liquid waste, do not fill containers to more than 75% capacity to allow for

vapor expansion.[6]

All waste containers must be clearly labeled as "HAZARDOUS WASTE".[5][7] The label must

include the full chemical name of the contents (no abbreviations), the approximate

concentration, the date of waste generation, the laboratory of origin (including room number

and Principal Investigator's name), and any relevant hazard pictograms.[7][8]
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Step 4: Storage

Sealed and labeled waste containers should be stored in a designated, well-ventilated

chemical waste storage area. This area should be secure and away from incompatible

materials to prevent accidental reactions.[8]

Step 5: Final Disposal

The final step in the disposal process is to arrange for the collection of the chemical waste by a

licensed and certified hazardous waste disposal company. It is imperative to follow all local,

state, and federal regulations governing chemical waste disposal.[4][7] Your institution's

Environmental Health and Safety (EHS) office is the primary resource for guidance on specific

disposal procedures and for arranging waste pickup.

Spill Management Protocol
In the event of an Erigeside C spill, the following steps should be taken:

Evacuate and Ventilate: For a large spill or a spill in a poorly ventilated area, evacuate all

personnel and ensure the area is well-ventilated.

Containment: For liquid spills, use an inert absorbent material such as vermiculite, sand, or

earth to contain the spill.

Collection: Carefully scoop up the absorbed material or spilled solid and place it into a

suitable, closed container for disposal as hazardous waste.

Decontamination: Thoroughly clean the spill area with an appropriate solvent, followed by

soap and water. All cleaning materials must be collected and disposed of as contaminated

waste.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural steps for the

proper disposal of Erigeside C waste.
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Caption: Disposal workflow for Erigeside C.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b172521/docs?utm_src=pdf-body-img#navigating-the-safe-disposal-of-erigeside-c-in-a-laboratory-setting
https://www.benchchem.com/product/b172521/docs?utm_src=pdf-body#navigating-the-safe-disposal-of-erigeside-c-in-a-laboratory-setting
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b172521?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


By adhering to these general yet crucial safety and disposal protocols, laboratories can ensure

the responsible management of chemical waste, safeguarding both their personnel and the

environment. Always prioritize consulting with your institution's EHS department for specific

guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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